Cas no 2229077-46-5 (5-(3-methylpyridin-4-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(3-methylpyridin-4-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2229077-46-5
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 6141828
• PubChem ID: 165839243
• Update Time: 2025-08-03

5-(3-methylpyridin-4-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-methylpyridin-4-yl)-1,2-oxazole-3-carboxylic acid
• EN300-1796092
• 2229077-46-5

• Inchi： 1S/C10H8N2O3/c1-6-5-11-3-2-7(6)9-4-8(10(13)14)12-15-9/h2-5H,1H3,(H,13,14)
• InChI Key： VWKJOUPDIAKIBM-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1C=CN=CC=1C

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.2Ų

Additional information on 5-(3-methylpyridin-4-yl)-1,2-oxazole-3-carboxylic acid

Comprehensive Overview of 5-(3-methylpyridin-4-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 2229077-46-5)

In the realm of pharmaceutical and agrochemical research, 5-(3-methylpyridin-4-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 2229077-46-5) has emerged as a compound of significant interest. This heterocyclic molecule, featuring a pyridine and oxazole scaffold, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability or target specificity. The compound's carboxylic acid moiety further enables it to participate in diverse chemical reactions, making it a valuable intermediate in synthetic chemistry.

Recent trends in AI-driven drug discovery and computational chemistry have amplified the relevance of 5-(3-methylpyridin-4-yl)-1,2-oxazole-3-carboxylic acid. Many users searching for "heterocyclic compounds in medicinal chemistry" or "pyridine derivatives for pharmaceutical use" will find this compound noteworthy. Its unique structure aligns with the growing demand for small-molecule inhibitors and kinase-targeting agents, topics frequently queried in academic and industrial research circles. Additionally, its potential role in crop protection chemicals has sparked interest among agrochemical developers exploring sustainable solutions.

The synthesis of CAS No. 2229077-46-5 typically involves multi-step reactions, including cyclization and functional group transformations. Analytical techniques such as HPLC, NMR, and mass spectrometry are crucial for verifying its purity—a key concern for researchers investigating "how to characterize complex heterocycles." Stability studies under varying pH and temperature conditions are also essential, as these factors influence its performance in formulation development, another hot topic in pharmaceutical forums.

From a commercial perspective, suppliers of 5-(3-methylpyridin-4-yl)-1,2-oxazole-3-carboxylic acid often highlight its availability in milligram to kilogram quantities to cater to both exploratory research and scale-up projects. This scalability addresses frequent search queries like "bulk suppliers of specialty heterocycles" or "custom synthesis of pyridine-oxazole hybrids." The compound's compatibility with high-throughput screening platforms further enhances its appeal for modern drug discovery pipelines.

Environmental and regulatory considerations are increasingly shaping discussions around compounds like CAS No. 2229077-46-5. Researchers actively seek data on its biodegradability and ecotoxicological profile, reflecting broader industry shifts toward green chemistry principles. These aspects resonate with search trends such as "sustainable heterocyclic compound design" and "benign-by-design pharmaceuticals," underscoring the need for holistic compound evaluations beyond mere efficacy.

In conclusion, 5-(3-methylpyridin-4-yl)-1,2-oxazole-3-carboxylic acid represents a compelling case study at the intersection of structural innovation and applied chemistry. Its multifaceted applications—from serving as a pharmacophore in lead optimization to acting as a ligand in catalytic systems—ensure its continued relevance in scientific literature and patent filings. As computational tools advance our understanding of structure-activity relationships, this compound is poised to remain a subject of intensive investigation across multiple disciplines.